4-(3-Fluoro-2-methylphenyl)benzoic acid

• IUPAC Name: 4-(3-fluoro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO2/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: CWKRPLMYXBBLQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID10683267
• Molecular Weight: 230.23 g/mol
• CAS No.: 1261940-95-7

Description

4-(3-Fluoro-2-methylphenyl)benzoic acid is a benzoic acid derivative substituted at the para-position of the benzene ring with a 3-fluoro-2-methylphenyl group. Its molecular formula is C₁₄H₁₁FO₂ (molecular weight: 230.23 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3-Fluoro-2-methylphenyl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst .

Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions under optimized conditions to ensure high yield and purity. The reaction conditions, such as temperature, solvent, and catalyst concentration, are carefully controlled to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions: 4-(3-Fluoro-2-methylphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The fluorine atom and methyl group on the benzene ring can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols.

Scientific Research Applications

4-(3-Fluoro-2-methylphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its structural features.

Industry: Used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-2-methylphenyl)benzoic acid involves its interaction with specific molecular targets. The fluorine atom and methyl group can influence the compound’s binding affinity and selectivity towards enzymes or receptors. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, depending on the specific application .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key analogs and their properties are summarized below:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
4-(3-Fluoro-2-methylphenyl)benzoic acid	C₁₄H₁₁FO₂	3-F, 2-CH₃ (on phenyl ring)	230.23	Not reported	Para-substituted benzoic acid
2-(4-Fluoro-3-methylphenyl)benzoic acid	C₁₄H₁₁FO₂	4-F, 3-CH₃ (on phenyl ring)	230.23	Not reported	Ortho-substituted benzoic acid
4-Fluoro-2-methylbenzoic acid	C₈H₇FO₂	4-F, 2-CH₃ (on benzoic acid)	154.13	169–171	Simpler structure, lower molecular weight
3-Fluoro-4-methylbenzoic acid	C₈H₇FO₂	3-F, 4-CH₃ (on benzoic acid)	154.13	Not reported	Meta-fluorine, para-methyl
4-(3-Chloro-4-fluorophenyl)benzoic acid	C₁₃H₈ClFO₂	3-Cl, 4-F (on phenyl ring)	250.65	Not reported	Halogen substitution (Cl vs. F)

Key Observations :

• Substituent Position : The position of fluorine and methyl groups significantly impacts polarity and steric effects. For example, ortho-substituted analogs (e.g., 2-(4-Fluoro-3-methylphenyl)benzoic acid) may exhibit hindered rotation, affecting binding to biological targets compared to para-substituted derivatives .
• Melting Points : Simpler analogs like 4-Fluoro-2-methylbenzoic acid have higher melting points (169–171°C) due to stronger intermolecular hydrogen bonding .